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Cat. No.: B1675713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY593093 is a potent and selective partial orthosteric agonist for the M1 muscarinic

acetylcholine receptor (M1AChR).[1] Activation of the M1AChR, a Gq-protein coupled receptor

(GPCR), initiates a signaling cascade that results in the mobilization of intracellular calcium.

This application note provides a detailed protocol for utilizing LY593093 in a cell-based calcium

mobilization assay, a common method for characterizing the potency and efficacy of GPCR

agonists. The assay relies on the use of a fluorescent calcium indicator, such as Fluo-4 AM,

which exhibits a significant increase in fluorescence intensity upon binding to free cytosolic

calcium.

Principle of the Assay
The M1 muscarinic receptor, upon binding to an agonist like LY593093, activates the Gαq

subunit of its associated G-protein.[1] This activation stimulates phospholipase C (PLC), which

in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate

(IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors

on the endoplasmic reticulum (ER), triggering the release of stored calcium ions into the

cytosol. The resulting increase in intracellular calcium concentration is detected by a

fluorescent indicator, providing a measurable signal that correlates with receptor activation.
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Data Presentation
The following tables summarize the quantitative data for LY593093 in a calcium mobilization

assay performed in Chinese Hamster Ovary (CHO) cells stably expressing human M1, M3, or

M5 muscarinic receptors. The data is expressed in terms of potency (EC50) and efficacy

(Emax), where efficacy is shown as a percentage of the maximal response induced by the full

agonist Oxotremorine M.

Table 1: Potency of LY593093 in Calcium Mobilization Assay

Receptor Subtype EC50 (nM)

M1 16 ± 2.0

M3 >10,000

M5 >10,000

Table 2: Efficacy of LY593093 in Calcium Mobilization Assay

Receptor Subtype Emax (% of Oxotremorine M response)

M1 84 ± 3.0

M3 <10

M5 <10

Data is presented as mean ± SEM from at least three independent experiments.
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Preparation

Assay Execution

Data Analysis

1. Culture CHO-M1 cells
in 96-well plate

2. Load cells with
Fluo-4 AM dye

3. Incubate for 1 hour
at 37°C

4. Add LY593093
(or control)

5. Measure fluorescence kinetics
(Ex: 490 nm, Em: 525 nm)

6. Plot dose-response curve

7. Calculate EC50 and Emax

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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